![molecular formula C19H35BrN4O B4538759 4-bromo-N-[2-(dipentylamino)-1-methylethyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide](/img/structure/B4538759.png)
4-bromo-N-[2-(dipentylamino)-1-methylethyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide
Description
Synthesis Analysis
The synthesis of pyrazole derivatives often involves the reaction of corresponding halogenated precursors with various nucleophiles. For instance, compounds similar to the one , such as 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide, are synthesized in good yields and characterized spectroscopically. These processes typically involve the formation of key pyrazole intermediates through nucleophilic substitution reactions followed by further functionalization (Saeed et al., 2020).
Molecular Structure Analysis
The molecular structure of pyrazole derivatives is characterized by X-ray crystallography, demonstrating how these compounds crystallize in specific space groups and the importance of intermolecular interactions. These structures are stabilized by a combination of hydrogen bonds and π-interactions, revealing insights into the compound's solid-state behavior and potential for intermolecular interactions, which are crucial for understanding its chemical reactivity and biological activity (Saeed et al., 2020).
Chemical Reactions and Properties
The reactivity of pyrazole derivatives can be explored through their participation in various chemical reactions. For example, the formation of Schiff bases from carboxamides signifies the versatility of pyrazole compounds in undergoing condensation reactions with aldehydes to form new compounds with potential biological activities. This reactivity pattern is indicative of the potential transformations that 4-bromo-N-[2-(dipentylamino)-1-methylethyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide might undergo (Hafez et al., 2013).
properties
IUPAC Name |
4-bromo-N-[1-(dipentylamino)propan-2-yl]-1,5-dimethylpyrazole-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H35BrN4O/c1-6-8-10-12-24(13-11-9-7-2)14-15(3)21-19(25)18-17(20)16(4)23(5)22-18/h15H,6-14H2,1-5H3,(H,21,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKJRVFQHRDQLPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN(CCCCC)CC(C)NC(=O)C1=NN(C(=C1Br)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H35BrN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-[1-(dipentylamino)propan-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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